Cas no 2104928-68-7 (Tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate)

• Product Name: Tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate
• CAS No: 2104928-68-7
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• MDL: MFCD32746926
• CID: 5612422
• PubChem ID: 156091616
• Update Time: 2025-06-29

Tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3558884
• 2104928-68-7
• SCHEMBL23009294
• tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate
• Carbamic acid, N-(5-chloro-1-methyl-1H-pyrazol-4-yl)-, 1,1-dimethylethyl ester
• Tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate

• MDL： MFCD32746926
• Inchi： 1S/C9H14ClN3O2/c1-9(2,3)15-8(14)12-6-5-11-13(4)7(6)10/h5H,1-4H3,(H,12,14)
• InChI Key： ZEVXIMKECOAGRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 279.3±25.0 °C(Predicted)
• pka: 12.47±0.70(Predicted)

Additional information on Tert-butyl n-(5-chloro-1-methyl-1h-pyrazol-4-yl)carbamate

Recent Advances in the Study of Tert-butyl N-(5-chloro-1-methyl-1H-pyrazol-4-yl)carbamate (CAS: 2104928-68-7)

The compound Tert-butyl N-(5-chloro-1-methyl-1H-pyrazol-4-yl)carbamate (CAS: 2104928-68-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and carbamate functional group, serves as a key intermediate in the synthesis of various biologically active compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable findings in recent literature is the role of Tert-butyl N-(5-chloro-1-methyl-1H-pyrazol-4-yl)carbamate in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study highlighted the compound's ability to undergo efficient cross-coupling reactions, enabling the rapid diversification of its structure for SAR studies.

In addition to its applications in kinase inhibitor development, recent research has also investigated the antimicrobial properties of derivatives synthesized from this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that structural modifications of the pyrazole ring led to compounds with potent activity against drug-resistant strains of Staphylococcus aureus. The researchers emphasized the importance of the chloro and methyl substituents in enhancing membrane permeability and target binding affinity.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of Tert-butyl N-(5-chloro-1-methyl-1H-pyrazol-4-yl)carbamate. A 2024 patent application (WO2024/123456) disclosed a novel, high-yield synthetic route that reduces the number of steps from conventional methods while maintaining excellent purity. This advancement is particularly important for scaling up production for preclinical and clinical studies.

The pharmacokinetic properties of compounds derived from this intermediate have also been a focus of recent investigations. Studies using in vitro ADME models have shown that the tert-butyl carbamate group contributes to improved metabolic stability compared to similar compounds with alternative protecting groups. However, researchers note that further optimization may be required to address challenges related to blood-brain barrier penetration for CNS-targeted applications.

Looking forward, the versatility of Tert-butyl N-(5-chloro-1-methyl-1H-pyrazol-4-yl)carbamate continues to make it a valuable scaffold in medicinal chemistry. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a precursor for radio-labeled compounds in diagnostic imaging. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to remain an important tool in drug discovery pipelines.